Cas no 2445761-63-5 (Methyl 3-methyl-2-[(4-methylbenzenesulfonyl)oxy]benzoate)

• Product Name: Methyl 3-methyl-2-[(4-methylbenzenesulfonyl)oxy]benzoate
• CAS No: 2445761-63-5
• MF: C₁₆H₁₆O₅S
• MW: 320.360243797302
• CID: 6363977
• PubChem ID: 165763283
• Update Time: 2025-10-29

Methyl 3-methyl-2-[(4-methylbenzenesulfonyl)oxy]benzoate Chemical and Physical Properties

Names and Identifiers

• EN300-37153416
• methyl 3-methyl-2-[(4-methylbenzenesulfonyl)oxy]benzoate
• 2445761-63-5
• Methyl 3-methyl-2-[(4-methylbenzenesulfonyl)oxy]benzoate

• Inchi： 1S/C16H16O5S/c1-11-7-9-13(10-8-11)22(18,19)21-15-12(2)5-4-6-14(15)16(17)20-3/h4-10H,1-3H3
• InChI Key： DNURIAXDWYOTAO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC1C(C(=O)OC)=CC=CC=1C

Computed Properties

• Exact Mass: 320.07184478g/mol
• Monoisotopic Mass: 320.07184478g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 78Ų

Additional information on Methyl 3-methyl-2-[(4-methylbenzenesulfonyl)oxy]benzoate

Introduction to Methyl 3-methyl-2-[(4-methylbenzenesulfonyl)oxy]benzoate (CAS No. 2445761-63-5)

Methyl 3-methyl-2-[(4-methylbenzenesulfonyl)oxy]benzoate, with the chemical formula C₁₅H₁₄O₅S, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2445761-63-5, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The presence of multiple functional groups, including an ester and a sulfonyl group, contributes to its unique chemical properties and potential applications.

The structural framework of Methyl 3-methyl-2-[(4-methylbenzenesulfonyl)oxy]benzoate features a benzoate core substituted with a methyl group at the 3-position and a sulfonyloxy group at the 2-position. The benzoate moiety is well-known for its role in various pharmacological applications, while the sulfonyl group enhances the compound's solubility and bioavailability. These structural characteristics make it an intriguing candidate for further investigation in drug discovery.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with inflammation, cancer, and neurological disorders. Methyl 3-methyl-2-[(4-methylbenzenesulfonyl)oxy]benzoate has been identified as a potential lead compound in several preclinical studies due to its ability to interact with specific target proteins. For instance, its sulfonyl group has been shown to exhibit inhibitory effects on certain kinases, which are key enzymes involved in cell signaling pathways.

One of the most compelling aspects of this compound is its potential application in the treatment of chronic inflammatory diseases. Chronic inflammation is a hallmark of many pathological conditions, including arthritis and autoimmune disorders. Studies have demonstrated that Methyl 3-methyl-2-[(4-methylbenzenesulfonyl)oxy]benzoate can suppress the production of pro-inflammatory cytokines by interacting with nuclear factor kappa B (NF-κB), a transcription factor that regulates inflammatory responses. This mechanism suggests that the compound may serve as a valuable therapeutic agent for managing inflammation-related diseases.

Furthermore, the compound's structure has been engineered to optimize its pharmacokinetic properties. The ester group at the 3-position enhances its metabolic stability, while the sulfonyl group improves its binding affinity to target proteins. These modifications have been crucial in improving the compound's efficacy and reducing potential side effects. In vitro studies have shown that Methyl 3-methyl-2-[(4-methylbenzenesulfonyl)oxy]benzoate exhibits dose-dependent inhibition of several inflammatory mediators, indicating its potential as an anti-inflammatory agent.

The synthesis of Methyl 3-methyl-2-[(4-methylbenzenesulfonyl)oxy]benzoate involves a multi-step process that requires precise control over reaction conditions. The key steps include the formation of the benzoate core through esterification, followed by sulfonylation at the desired position. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to ensure high yields and purity. These synthetic strategies are critical in producing sufficient quantities of the compound for further biological evaluation.

Recent advancements in computational chemistry have also played a pivotal role in understanding the molecular interactions of Methyl 3-methyl-2-[(4-methylbenzenesulfonyl)oxy]benzoate with biological targets. Molecular docking studies have revealed that this compound can bind to specific pockets on target proteins with high affinity. These insights have guided medicinal chemists in designing analogs with improved pharmacological properties. The integration of computational methods with experimental data has accelerated the discovery process and provided valuable insights into the compound's mechanism of action.

The potential therapeutic applications of Methyl 3-methyl-2-[(4-methylbenzenesulfonyl)oxy]benzoate extend beyond anti-inflammatory treatments. Preliminary research suggests that this compound may also exhibit neuroprotective effects, making it a candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability of this compound to cross the blood-brain barrier and interact with neuronal receptors has been highlighted in several studies, indicating its potential as a brain-penetrant drug.

In conclusion, Methyl 3-methyl-2-[(4-methylbenzenesulfonyl)oxy]benzoate (CAS No. 2445761-63-5) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features and biological activities make it an attractive candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like Methyl 3-methyl-2-[(4-methylbenzenesulfonyl)oxy]benzoate will play an increasingly important role in addressing unmet medical needs.